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Cat. No.: B15613197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pressure ratings for NW16
flange assemblies, commonly utilized in vacuum systems across research, scientific, and

pharmaceutical development applications. This document outlines the pressure limitations, the

critical components influencing these ratings, and the methodologies for ensuring safe and

reliable operation under both vacuum and positive pressure conditions.

Introduction to NW16 Flange Assemblies
NW16, also known as KF16, is a standardized system of quick-release vacuum fittings. The

assembly consists of two symmetrical flanges, a centering ring with an elastomeric O-ring, and

a clamp. The design of these components, typically manufactured from 304 stainless steel,

allows for rapid and reliable sealing without the need for tools, making them ideal for systems

requiring frequent assembly and disassembly. While primarily designed for high vacuum (HV)

applications, with appropriate modifications, they can also withstand low positive pressures.

Pressure Ratings of NW16 Flange Assemblies
The pressure handling capability of an NW16 flange assembly is not determined by a single

component but rather by the interplay of the flange, clamp, centering ring, and O-ring. The

material and design of each of these elements, as well as the operating temperature, dictate

the overall pressure rating of the joint.
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Vacuum Pressure Ratings
NW16 flange assemblies are designed to operate in the high vacuum range. The ultimate

pressure achievable is primarily limited by the outgassing rate of the O-ring material and the

overall integrity of the seal.

O-Ring Material Vacuum Range (mbar) Temperature Range (°C)

FKM (Viton®) Down to 1 x 10⁻⁸ -20 to 200

Buna-N (Nitrile) Down to 1 x 10⁻⁷ -30 to 110

Silicone Down to 1 x 10⁻⁷ -50 to 230

Metal Seal Down to 1 x 10⁻¹⁰ -270 to 150

Table 1: Typical Vacuum and Temperature Ratings of NW16 Assemblies with Various O-Ring

Materials.

Positive Pressure Ratings
For applications requiring pressures above atmospheric, standard NW16 flange assemblies

have limited capabilities. To enhance their positive pressure performance, specialized

components such as overpressure rings or outer rings are necessary.

Configuration Maximum Positive Pressure

Standard Assembly Up to 2.5 bar (~36 psig)

With Outer Ring and Clamping Ring Up to 4 bar (~58 psig)[1]

With Overpressure Ring 5 to 100 psig (0.34 to 6.9 bar)[2][3][4][5]

Table 2: Positive Pressure Ratings of NW16 Flange Assemblies.

It is critical to note that the pressure ratings are influenced by the type of clamp used. While

wing nut clamps are common for vacuum use, for positive pressure applications, more robust

clamping solutions like bolted clamps may provide a more secure and reliable seal. However,
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specific pressure ratings for different clamp types are not consistently provided by

manufacturers and should be verified for the specific components being used.

Key Components and Their Impact on Pressure
Rating
The overall performance of the NW16 flange assembly under pressure is a function of its

individual components.

Flanges
NW16 flanges are typically made of 304 or 316L stainless steel, providing high strength and

corrosion resistance. The flange dimensions are standardized according to DIN 28403 and ISO

2861, ensuring interchangeability between different manufacturers.

Centering Ring and O-Ring
The centering ring accurately positions the O-ring between the two flanges, ensuring a uniform

seal. The O-ring material is the most critical factor for both vacuum and positive pressure

ratings, as well as the chemical compatibility and operating temperature range of the assembly.

Clamps
Various clamp types are available for NW16 assemblies, each offering different levels of

clamping force and convenience.

Wing Nut Clamps: Allow for quick, tool-free assembly and are suitable for most vacuum

applications.

Toggle Clamps: Provide a rapid and secure clamping action.

Bulkhead Clamps: Used for mounting flanges to a chamber wall.

For positive pressure applications, the clamping force must be sufficient to counteract the

internal pressure and maintain a tight seal.

Overpressure and Outer Rings
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Overpressure rings are specifically designed to support the O-ring and prevent it from extruding

under positive pressure.[2][3][4][5] These rings are typically made of stainless steel and are

installed over the two flanges before the clamp is applied.[2][3] Similarly, outer rings, in

conjunction with a clamping ring, provide additional support for the flange connection at

elevated pressures.[1]

Experimental Protocols for Pressure Testing
While specific, universally adopted standards for the positive pressure testing of NW16 flange

assemblies are not readily available in the public domain, the general principles of pressure

system testing apply. A typical experimental protocol would involve the following steps:

Assembly: The NW16 flange assembly is put together according to the manufacturer's

instructions, including the proper installation of the centering ring, O-ring, and any

overpressure or outer rings.

Pressurization: The assembly is connected to a pressure source (e.g., a hydrostatic or

pneumatic pump) and a calibrated pressure gauge. The pressure is gradually increased in

steps to the desired test pressure.

Leak Detection: At each pressure step, the assembly is inspected for leaks. For pneumatic

testing, this can be done using a leak detection solution (e.g., Snoop) or by submerging the

assembly in water. For more sensitive applications, a helium leak detector can be used.

Hold Time: The assembly is held at the maximum test pressure for a specified duration to

ensure the stability of the seal.

Depressurization and Inspection: After the hold time, the pressure is safely released, and the

assembly is inspected for any signs of deformation or damage.

Signaling Pathways and Experimental Workflows
To visualize the relationships between the components and the factors affecting the pressure

rating, as well as a typical experimental workflow, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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